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Compound of Interest

Compound Name: Butyrolactone 3

Cat. No.: B1676240 Get Quote

This technical support center provides essential information for researchers and drug

development professionals on the solubility and stability of Butyrolactone I when dissolved in

Dimethyl Sulfoxide (DMSO). Butyrolactone I is a potent, cell-permeable inhibitor of cyclin-

dependent kinases (CDKs), making it a valuable tool in cell cycle and cancer research. Proper

handling and storage of Butyrolactone I solutions are critical for ensuring experimental

reproducibility and the integrity of results.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of Butyrolactone I in DMSO?

A1: Butyrolactone I is highly soluble in DMSO. Quantitative data indicates a solubility of 100

mg/mL, which is equivalent to 235.60 mM.[1] To achieve this concentration, ultrasonic

treatment may be necessary.[1] It is also important to use newly opened, anhydrous DMSO, as

the solvent is hygroscopic and absorbed moisture can affect the solubility of the compound.[1]

Q2: How should I prepare a stock solution of Butyrolactone I in DMSO?

A2: To prepare a stock solution, dissolve Butyrolactone I powder in high-quality, anhydrous

DMSO to your desired concentration. If you encounter difficulty in dissolving the compound,

gentle warming and/or sonication can be used to aid dissolution. For example, to prepare 1 mL

of a 10 mM stock solution, you would dissolve 4.244 mg of Butyrolactone I (Molecular Weight:

424.4 g/mol ) in 1 mL of DMSO.
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Q3: What are the recommended storage conditions for Butyrolactone I stock solutions in

DMSO?

A3: Once prepared, it is recommended to aliquot the Butyrolactone I stock solution into smaller,

single-use volumes to avoid repeated freeze-thaw cycles. These aliquots should be stored at

-20°C. Under these conditions, the stock solution is expected to be stable for up to three

months. Some suppliers suggest that storage at -80°C can extend the stability to six months.

Q4: Can I store the Butyrolactone I/DMSO stock solution at room temperature or 4°C?

A4: While many compounds in DMSO are stable at room temperature for short periods, long-

term storage at room temperature or 4°C is not recommended for Butyrolactone I stock

solutions. To ensure the compound's integrity and activity, storage at -20°C or -80°C is advised.
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Issue Possible Cause Recommended Solution

Precipitate forms in the stock

solution upon storage.

The concentration may be too

high for stable storage at a

lower temperature, or the

DMSO may have absorbed

moisture.

Gently warm the solution and

sonicate until the precipitate

redissolves. Ensure the vial is

tightly sealed to prevent

moisture absorption. Consider

preparing a slightly lower

concentration for long-term

storage.

Difficulty dissolving

Butyrolactone I powder in

DMSO.

The compound may require

energy to fully dissolve at high

concentrations. The DMSO

may be old or have absorbed

water.

Use an ultrasonic bath to aid

dissolution.[1] Ensure you are

using fresh, anhydrous DMSO.

[1]

Inconsistent experimental

results using the same stock

solution.

The stock solution may have

degraded due to improper

storage or multiple freeze-thaw

cycles.

Prepare a fresh stock solution

from powder. Aliquot the new

stock solution into single-use

vials to minimize freeze-thaw

cycles. Always use a

consistent lot of Butyrolactone

I and DMSO.

Quantitative Data Summary
Table 1: Solubility of Butyrolactone I in DMSO

Solvent Solubility (mg/mL)
Molar Equivalent

(mM)
Notes

DMSO 100 235.60

Ultrasonic treatment

may be required. Use

of hygroscopic DMSO

can impact solubility.

[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.medchemexpress.com/butyrolactone-i.html
https://www.medchemexpress.com/butyrolactone-i.html
https://www.medchemexpress.com/butyrolactone-i.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Recommended Storage Conditions for Butyrolactone I in DMSO

Storage Temperature Recommended Duration Considerations

-20°C Up to 3 months
Aliquot to avoid repeated

freeze-thaw cycles.

-80°C Up to 6 months
Recommended for longer-term

storage.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Butyrolactone I Stock Solution in DMSO

Materials:

Butyrolactone I powder (MW: 424.4 g/mol )

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated scale

Vortex mixer

Ultrasonic water bath

Procedure:

1. Calculate the required mass of Butyrolactone I. For 1 mL of a 10 mM solution, the required

mass is 4.244 mg.

2. Weigh the calculated amount of Butyrolactone I powder and place it in a sterile vial.

3. Add the desired volume of anhydrous DMSO (e.g., 1 mL) to the vial.

4. Vortex the solution thoroughly for 1-2 minutes.
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5. If the powder is not fully dissolved, place the vial in an ultrasonic water bath for 5-10

minutes, or until the solution is clear.

6. Once fully dissolved, aliquot the stock solution into single-use, tightly sealed sterile vials.

7. Label the vials clearly with the compound name, concentration, date, and store them at

-20°C or -80°C.
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Experimental Workflow: Butyrolactone I Stock Solution

Preparation

Storage

Usage

Weigh Butyrolactone I Powder

Add Anhydrous DMSO

Step 1

Vortex & Sonicate to Dissolve

Step 2

Aliquot into Single-Use Vials

Step 3

Store at -20°C or -80°C

Step 4

Thaw a Single Aliquot

For Experiment

Dilute to Working Concentration

Use in Experiment
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Butyrolactone I Mechanism of Action

Butyrolactone I

Cyclin-Dependent Kinases (CDKs)
(e.g., CDK1, CDK2, CDK5)

Inhibits

Cell Cycle Progression

Promotes

Apoptosis

Inhibits
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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